Cas no 891781-87-6 (N-(2-Boc-amino-ethyl)-succinamicacid)

• Product Name: N-(2-Boc-amino-ethyl)-succinamicacid
• CAS No: 891781-87-6
• MF: C₁₁H₂₀N₂O₅
• MW: 260.286903381348
• MDL: MFCD08437492
• CID: 1939850
• PubChem ID: 17998939
• Update Time: 2025-05-23

N-(2-Boc-amino-ethyl)-succinamicacid Chemical and Physical Properties

Names and Identifiers

• N-(2-boc-amino-ethyl)-succinamic Acid
• KSC955G0F
• 4-(Boc-NH-NH-)C6H4-CO2H
• 4-[2-(tert-butoxycarbonyl)hydrazino]benzoic acid
• CTK8F5302
• 4-(2'-N-Boc-hydrazino)benzoic acid
• 4-(N'-tert-butoxycarbonyl-hydrazino)-benzoic acid
• 4-[2-(tert-butoxycarbonylamino)ethylamino]-4-oxobutanoic acid
• 4-BOC-hydrazinobenzoic acid
• 3-(2-tert-butoxycarbonylaminoethyl)aminocarbonylpropanoic acid
• AC1MBSJA
• 4-(2-N-Boc-Hydrazino)Benzoic Acid
• 4-(2-(tert-butoxycarbonylamino)ethylamino)-4-oxobutanoic acid
• SureCN1414807
• N-(2-BOC-AMINOETHYL)-SUCCINAMIC ACID
• SCHEMBL4394882
• AKOS015996593
• MFCD08437492
• 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethylamino]-4-oxobutanoic acid
• 891781-87-6
• 4-((2-((tert-butoxycarbonyl)amino)ethyl)amino)-4-oxobutanoicacid
• 4-((2-((tert-butoxycarbonyl)amino)ethyl)amino)-4-oxobutanoic acid
• CS-0359948
• N-(2-Boc-amino-ethyl)-succinamicacid

• MDL： MFCD08437492
• Inchi： 1S/C11H20N2O5/c1-11(2,3)18-10(17)13-7-6-12-8(14)4-5-9(15)16/h4-7H2,1-3H3,(H,12,14)(H,13,17)(H,15,16)
• InChI Key： JKZIRNMWZZZHEQ-UHFFFAOYSA-N
• SMILES： O(C(NCCNC(CCC(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.13722174Da
• Monoisotopic Mass: 260.13722174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 105Ų

Additional information on N-(2-Boc-amino-ethyl)-succinamicacid

Introduction to N-(2-Boc-amino-ethyl)-succinamic acid (CAS No. 891781-87-6)

N-(2-Boc-amino-ethyl)-succinamic acid, identified by its Chemical Abstracts Service (CAS) number 891781-87-6, is a significant compound in the field of pharmaceutical chemistry and bioconjugation. This compound, featuring a protected amino group and a succinamic acid backbone, has garnered attention due to its versatile applications in drug development and molecular biology research. The presence of the Boc (tert-butoxycarbonyl) group provides stability to the amine functionality, making it an invaluable intermediate in synthetic chemistry.

The structural attributes of N-(2-Boc-amino-ethyl)-succinamic acid enable its use in various biochemical processes. The succinamic acid moiety contributes to the compound's solubility and reactivity, while the Boc-protected amine offers a controlled environment for further functionalization. This balance makes it particularly useful in the synthesis of peptidomimetics, enzyme inhibitors, and other therapeutic agents where precise molecular architecture is critical.

In recent years, the demand for high-quality intermediates like N-(2-Boc-amino-ethyl)-succinamic acid has surged due to advancements in drug discovery technologies. The compound's role in constructing complex molecules has been highlighted in several cutting-edge research studies. For instance, it has been employed in the development of novel protease inhibitors, which are essential in treating chronic diseases such as cancer and inflammation-related disorders. The ability to modify the Boc group at a later stage allows researchers to fine-tune the properties of their final products, enhancing both efficacy and selectivity.

The pharmaceutical industry has also leveraged N-(2-Boc-amino-ethyl)-succinamic acid in the creation of targeted therapies. Its incorporation into drug candidates has been associated with improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity. These benefits are particularly relevant in oncology, where precision medicine approaches demand sophisticated molecular tools. The compound's versatility has been demonstrated in preclinical studies, where it has shown promise in modulating signaling pathways involved in tumor growth and metastasis.

Beyond drug development, N-(2-Boc-amino-ethyl)-succinamic acid finds applications in biomaterials science. Its structural features make it an excellent candidate for designing functionalized polymers and hydrogels used in tissue engineering and drug delivery systems. Researchers have utilized this compound to create biodegradable scaffolds that support cell growth while allowing controlled release of therapeutic agents. Such innovations are pivotal in regenerative medicine, where the ability to precisely engineer biological materials is paramount.

The synthetic methodologies involving N-(2-Boc-amino-ethyl)-succinamic acid continue to evolve with advancements in organic chemistry. Recent publications highlight novel catalytic approaches that improve yield and purity while reducing environmental impact. These developments align with global trends toward sustainable pharmaceutical manufacturing, emphasizing green chemistry principles. The compound's role as a building block in these processes underscores its importance as a cornerstone of modern synthetic strategies.

In conclusion, N-(2-Boc-amino-ethyl)-succinamic acid (CAS No. 891781-87-6) is a multifaceted compound with far-reaching implications in pharmaceuticals and biotechnology. Its unique structural features and reactivity make it indispensable for researchers aiming to develop innovative therapeutics and materials. As scientific understanding progresses, the applications of this compound are expected to expand, further solidifying its position as a key player in chemical biology and drug discovery.